Cas no 1248041-96-4 (4-1-(phenylsulfanyl)ethylaniline)

• Product Name: 4-1-(phenylsulfanyl)ethylaniline
• CAS No: 1248041-96-4
• MF: C₁₄H₁₅NS
• MW: 229.3406021595
• CID: 5216443
• PubChem ID: 61262790
• Update Time: 2025-06-11

4-1-(phenylsulfanyl)ethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-[1-(Phenylsulfanyl)ethyl]aniline
• 4-(1-(Phenylthio)ethyl)aniline
• Benzenamine, 4-[1-(phenylthio)ethyl]-
• 4-1-(phenylsulfanyl)ethylaniline

• Inchi： 1S/C14H15NS/c1-11(12-7-9-13(15)10-8-12)16-14-5-3-2-4-6-14/h2-11H,15H2,1H3
• InChI Key： VKYWQQYOUXGYRB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(C)C1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 3.6
• Topological Polar Surface Area: 51.3

Additional information on 4-1-(phenylsulfanyl)ethylaniline

Introduction to 4-1-(Phenylsulfanyl)ethylaniline (CAS No. 1248041-96-4)

4-1-(Phenylsulfanyl)ethylaniline, also known by its CAS number 1248041-96-4, is a versatile organic compound with significant applications in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a phenylsulfanyl group and an ethylamine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 4-1-(Phenylsulfanyl)ethylaniline is C₁₀H₁₃NS, and its molecular weight is approximately 175.28 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain chemical reactions where controlled solubility is required.

In recent years, 4-1-(Phenylsulfanyl)ethylaniline has gained attention for its potential use in the development of new therapeutic agents. One of the key areas of research involves its role as a building block in the synthesis of drugs targeting neurological disorders. For instance, studies have shown that derivatives of this compound exhibit promising neuroprotective properties, which could be beneficial in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the use of 4-1-(Phenylsulfanyl)ethylaniline derivatives as inhibitors of β-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease. The researchers synthesized a series of compounds based on this scaffold and evaluated their inhibitory activity against BACE1. The results indicated that several derivatives displayed potent and selective inhibition, suggesting their potential as lead compounds for further drug development.

Beyond its applications in neurology, 4-1-(Phenylsulfanyl)ethylaniline has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has shown that certain derivatives of this compound can modulate key signaling pathways involved in inflammation, such as the nuclear factor-kappa B (NF-κB) pathway. By inhibiting these pathways, these derivatives may offer new therapeutic options for managing inflammatory conditions.

The synthetic versatility of 4-1-(Phenylsulfanyl)ethylaniline makes it an attractive starting material for a wide range of chemical transformations. Its reactivity can be tuned by modifying the substituents on the phenyl ring or the ethylamine group, allowing for the creation of diverse chemical libraries. This flexibility is particularly valuable in high-throughput screening (HTS) campaigns, where large numbers of compounds are tested for their biological activity against specific targets.

In addition to its pharmaceutical applications, 4-1-(Phenylsulfanyl)ethylaniline has found use in materials science and analytical chemistry. For example, it can be incorporated into polymer matrices to enhance their mechanical properties or used as a ligand in coordination chemistry to form metal complexes with unique electronic and optical properties. These applications highlight the compound's broad utility across multiple scientific disciplines.

Safety considerations are an important aspect when working with any chemical compound. While 4-1-(Phenylsulfanyl)ethylaniline is not classified as a hazardous material under current regulations, it is essential to handle it with appropriate precautions to ensure laboratory safety. Standard practices such as wearing personal protective equipment (PPE), working under a fume hood, and properly disposing of waste should be followed to minimize exposure risks.

In conclusion, 4-1-(Phenylsulfanyl)ethylaniline (CAS No. 1248041-96-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working in fields such as medicinal chemistry, materials science, and analytical chemistry. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing health challenges.